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Compound of Interest

2-(Hydroxymethyl)-2-methylpentyl
Compound Name:

carbamate
CAS No.: 1471-56-3
Cat. No.: B170035

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5]

2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3) is a critical pharmaceutical
intermediate and degradation product associated with the carbamate class of anxiolytics and
muscle relaxants, specifically Carisoprodol and Meprobamate.

In regulatory pharmacopeial contexts (USP/EP), this compound is designated as Carisoprodol
Related Compound A. It represents the monocarbamate derivative of the parent diol (2-methyl-
2-propyl-1,3-propanediol). Its detection is essential for:

 Purity Profiling: Monitoring the hydrolysis of Carisoprodol or Meprobamate during stability
testing.

e Process Control: Verifying the completeness of carbamoylation reactions during drug
substance synthesis.
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Chemical Structure & Challenges[4]

e Molecular Formula:
e MW: 189.25 g/mol

o Key Analytical Challenge: The molecule lacks a strong chromophore (UV active only <215
nm) and is thermally labile, making direct Gas Chromatography (GC) risky without
derivatization.

Pathway Context

The following diagram illustrates the degradation pathway where the analyte serves as the
central intermediate between the active pharmaceutical ingredient (API) and the inactive diol.
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Caption: Figure 1. The analyte acts as the convergent degradation intermediate for both
Carisoprodol and Meprobamate.

Method A: High-Performance Liquid
Chromatography (HPLC-UV)

Application: Routine Quality Control (QC), Purity Analysis, and Stability Testing. Rationale:
While the analyte has weak UV absorbance, low-wavelength UV (200-210 nm) is sufficient for
limit tests when using high-purity solvents to minimize background noise.

Protocol Parameters
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Parameter

Specification

Column

C18 (L1), 250 mm x 4.6 mm, 5 um (e.g., Agilent

Zorbax Eclipse Plus or equivalent)

Mobile Phase A

Water (Milli-Q grade)

Mobile Phase B

Acetonitrile (HPLC Grade)

Mode Isocratic
Ratio (A:B) 70:30 (v/v)
Flow Rate 1.0 mL/min
Column Temp 30°C
Detection UV @ 205 nm
Injection Volume 10-20 pL

Run Time 30 minutes

Experimental Workflow

o Diluent Preparation: Use the mobile phase (70:30 Water:ACN) as the diluent to prevent

solvent shock and peak distortion.

o System Suitability Solution: Prepare a mixture containing 1.0 mg/mL Carisoprodol and 0.05

mg/mL of 2-(hydroxymethyl)-2-methylpentyl carbamate.

o Resolution Criteria: The resolution (

) between the analyte (eluting earlier due to free hydroxyl group) and the parent drug must

be > 2.0.

» Relative Retention Time (RRT):

o Analyte (Monocarbamate): ~0.4 - 0.5

o Parent (Carisoprodol): 1.0
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Critical Note: At 205 nm, organic impurities in the mobile phase can cause baseline drift. Ensure

the use of HPLC-grade acetonitrile and freshly prepared water.

Method B: LC-MS/MS (Trace Detection)

Application: Genotoxic impurity screening, trace analysis in biological matrices, or cleaning
validation. Rationale: Mass spectrometry overcomes the UV sensitivity limitation. The
carbamate moiety ionizes well in positive electrospray ionization (ESI+) mode.

Instrument Configuration
o System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex QTRAP or Thermo TSQ).

» lon Source: Electrospray lonization (ESI), Positive Mode.

MS Source Parameters (Optimized)

Parameter Setting
Spray Voltage 3500 - 4500 V
Sheath Gas 40 arb units
Aux Gas 10 arb units
Capillary Temp 300°C
Vaporizer Temp 350°C

MRM Transitions (Multiple Reaction Monitoring)

The analyte forms a protonated molecular ion

or an ammonium adduct
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Collision Energy

Precursor lon (m/z)  Product lon (m/z) (eV) Interpretation
e
Loss of Water
190.1 1721 15 _
(Dehydration)
Loss of Carbamate (-
190.1 129.1 25 (
OCONH2)
Characteristic Alkyl
1901 111.1 35 y
Fragment

LC-MS Protocol Workflow

Sample Matrix
(API or Plasma)

Protein Precipitation / Dilution
(MeOH:Water 50:50)

Filtration
(0.22 um PTFE)

UHPLC Injection
(C18, 1.7 pm)

ESI+ Source
(m/z 190.1)

MRM Detection
(Quant: 190->129)
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Caption: Figure 2. Optimized LC-MS/MS workflow for high-sensitivity detection.

Method C: GC-MS (Derivatization Required)

Application: Orthogonal confirmation or forensic analysis. Rationale: Carbamates are thermally
unstable and may degrade into the parent diol or undergo rearrangement in a hot GC injector.
[1] Silylation of the free hydroxyl group stabilizes the molecule and improves volatility.

Derivatization Protocol (BSTFA + TMCYS)

o Dry Sample: Evaporate the sample extract to dryness under nitrogen.

Reagent Addition: Add 50 pL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1%
TMCS.

Incubation: Seal vial and heat at 60°C for 30 minutes.

Dilution: Dilute with anhydrous Ethyl Acetate.

Injection: Inject 1 pL into GC-MS (Splitless).
GC Parameters[4][5][6][7][8]

e Column: DB-5MS (30 m x 0.25 mm x 0.25 pm).
e Inlet Temp: 250°C.

o Carrier Gas: Helium @ 1.0 mL/min.

e Oven Program:

o Initial: 80°C (hold 1 min)

o Ramp: 10°C/min to 280°C

o Hold: 5 mins.
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o Detection: El Source (70 eV), SIM mode for silylated molecular ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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